Cas no 2171600-88-5 (5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane)

5-Cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane is a heterocyclic spiro compound featuring a unique structural framework combining oxygen, sulfur, and nitrogen within a cyclohexyl-substituted spirocyclic system. This compound is of interest in medicinal and synthetic chemistry due to its rigid spiro architecture, which can enhance binding selectivity and metabolic stability in drug design. The presence of multiple heteroatoms offers versatile reactivity for further functionalization, making it a valuable intermediate in the development of pharmacologically active molecules. Its well-defined stereochemistry and structural complexity also make it useful for studying molecular interactions and designing novel catalysts or materials.
5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane structure
2171600-88-5 structure
Product Name:5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane
CAS No:2171600-88-5
MF:C14H25NOS
MW:255.419402837753
CID:5837733
PubChem ID:165598863
Update Time:2025-05-24

5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane
    • 2171600-88-5
    • EN300-1644266
    • 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
    • Inchi: 1S/C14H25NOS/c1-2-4-12(5-3-1)13-14(16-9-8-15-13)6-10-17-11-7-14/h12-13,15H,1-11H2
    • InChI Key: HUBYJEVILYQTIQ-UHFFFAOYSA-N
    • SMILES: S1CCC2(CC1)C(C1CCCCC1)NCCO2

Computed Properties

  • Exact Mass: 255.16568559g/mol
  • Monoisotopic Mass: 255.16568559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.6Ų

5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1644266-0.05g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
0.05g
$780.0 2023-06-04
Enamine
EN300-1644266-0.1g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
0.1g
$817.0 2023-06-04
Enamine
EN300-1644266-0.25g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
0.25g
$855.0 2023-06-04
Enamine
EN300-1644266-0.5g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
0.5g
$891.0 2023-06-04
Enamine
EN300-1644266-1.0g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
1g
$928.0 2023-06-04
Enamine
EN300-1644266-2.5g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
2.5g
$1819.0 2023-06-04
Enamine
EN300-1644266-5.0g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
5g
$2692.0 2023-06-04
Enamine
EN300-1644266-10.0g
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
10g
$3992.0 2023-06-04
Enamine
EN300-1644266-50mg
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
50mg
$780.0 2023-09-22
Enamine
EN300-1644266-100mg
5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane
2171600-88-5
100mg
$817.0 2023-09-22

5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane Related Literature

Additional information on 5-cyclohexyl-1-oxa-9-thia-4-azaspiro5.5undecane

Comprehensive Overview of 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171600-88-5): Structure, Applications, and Research Insights

The compound 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171600-88-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its spirocyclic framework, combining oxygen, sulfur, and nitrogen atoms within a cyclohexyl-substituted ring system, offers exceptional versatility for drug design and functional material development. Researchers are particularly interested in its potential as a bioactive scaffold, given its resemblance to privileged structures in medicinal chemistry.

In recent years, the demand for spirocyclic compounds like 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane has surged due to their 3D complexity and enhanced binding properties. This aligns with the pharmaceutical industry's shift toward fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs). The compound's CAS No. 2171600-88-5 frequently appears in patent literature, highlighting its role in optimizing kinase inhibitors and GPCR modulators.

From a synthetic perspective, the 1-oxa-9-thia-4-aza core of this molecule presents intriguing challenges for chemo-selective functionalization. Modern C–H activation techniques and photocatalysis have been explored to derivatize its spiro[5.5]undecane skeleton efficiently. Such methodologies are pivotal for creating SAR libraries (Structure-Activity Relationship) to evaluate its pharmacophore potential.

Beyond pharmaceuticals, 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane has shown promise in advanced material science. Its rigid spirocyclic architecture contributes to thermal stability, making it a candidate for high-performance polymers and liquid crystal applications. Researchers are also investigating its utility in metal-organic frameworks (MOFs) for gas storage or catalysis.

Environmental and green chemistry considerations are increasingly shaping the synthesis of compounds like CAS No. 2171600-88-5. Recent studies emphasize solvent-free reactions and biocatalysis to minimize waste. This aligns with the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane relies heavily on NMR spectroscopy (especially 13C and 1H), HRMS (High-Resolution Mass Spectrometry), and X-ray crystallography. These techniques confirm its stereochemical purity, a critical factor for chiral drug development.

Looking ahead, the integration of AI-driven molecular design tools is expected to accelerate the exploration of CAS No. 2171600-88-5 derivatives. Platforms leveraging machine learning for property prediction could unlock novel applications in neuroscience (e.g., neuroprotective agents) or immuno-oncology. The compound's multi-target potential remains a key area of investigation.

In summary, 5-cyclohexyl-1-oxa-9-thia-4-azaspiro[5.5]undecane exemplifies the convergence of structural innovation and interdisciplinary science. Its CAS No. 2171600-88-5 serves as a gateway to cutting-edge research, addressing both healthcare and sustainability challenges through molecular ingenuity.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk